Cas no 879580-58-2 (2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetamide)

• Product Name: 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetamide
• CAS No: 879580-58-2
• MF: C₁₂H₁₃N₅O₄
• MW: 291.262721776962
• CID: 5476242
• Update Time: 2025-10-18

2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,7,8-trimethyl-1,3-dioxopurino[8,7-b][1,3]oxazol-2-yl)acetamide
• 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetamide

• Inchi： 1S/C12H13N5O4/c1-5-6(2)21-11-14-9-8(17(5)11)10(19)16(4-7(13)18)12(20)15(9)3/h4H2,1-3H3,(H2,13,18)
• InChI Key： UUWURMARSFFAMS-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)OC1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}acetamide

Introduction to 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo[3,2-g]purin-3-yl}acetamide (CAS No. 879580-58-2) and Its Emerging Applications in Chemical Biology

2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo[3,2-g]purin-3-yl}acetamide, identified by the chemical identifier CAS No. 879580-58-2, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic derivative combines elements of purine and oxazole scaffolds, endowed with a unique arrangement of methyl and carbonyl groups that contribute to its distinct chemical properties and biological activities. The compound’s molecular framework is characterized by a fused oxazolo[3,2-g]purine core, which is a rare structural motif that has not been extensively explored in drug discovery but holds promise for developing novel therapeutic agents.

The synthesis of CAS No. 879580-58-2 involves multi-step organic transformations that require precise control over reaction conditions to achieve high yield and purity. The introduction of the acetamide functional group at the 3-position of the purine derivative introduces a polar moiety that enhances solubility in aqueous media while maintaining interactions with biological targets. This feature is particularly advantageous for designing compounds that require intracellular delivery or interaction with proteins in physiological environments.

Recent advancements in computational chemistry have enabled the virtual screening of vast chemical libraries to identify promising candidates like CAS No. 879580-58-2. Molecular docking studies have suggested that this compound exhibits potential binding affinity to enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations indicate interactions with kinases and transcription factors that are implicated in cancer progression and inflammatory diseases. These findings align with the growing interest in targeting these pathways to develop next-generation therapeutics.

The structural features of CAS No. 879580-58-2, particularly the presence of multiple chiral centers and electron-withdrawing groups such as carbonyls and nitrogens, make it a versatile scaffold for further derivatization. Medicinal chemists have leveraged this flexibility to generate analogs with enhanced potency or selectivity. Notably, modifications at the methyl groups on the oxazole ring have been shown to modulate electronic properties and binding interactions. Such structural optimization efforts are crucial for translating lead compounds into viable drug candidates.

In vitro studies have begun to unravel the biological profile of CAS No. 879580-58-2. Initial assays suggest inhibitory effects on certain enzymes associated with metabolic disorders and neurodegenerative conditions. The compound’s ability to disrupt aberrant signaling networks has prompted researchers to explore its potential as an adjunct therapy in combination regimens targeting chronic diseases. Furthermore, its stability under various pH conditions makes it suitable for formulation into oral or injectable dosage forms.

The role of heterocyclic compounds like CAS No. 879580-58-2 in modern drug discovery cannot be overstated. These molecules often exhibit superior pharmacokinetic profiles due to their optimized balance between lipophilicity and polarizability. The oxazolo[3,2-g]purine core provides a unique handle for further functionalization while maintaining structural integrity during metabolic processes. This inherent robustness is essential for compounds intended for long-term therapeutic use.

As research progresses, the integration of high-throughput screening (HTS) technologies with machine learning algorithms will accelerate the identification of novel derivatives of CAS No 879580-58-2 with improved pharmacological properties. These computational tools can predict physicochemical parameters and ADME (Absorption, Distribution, Metabolism, Excretion) profiles early in the discovery process, thereby streamlining the development pipeline.

The potential applications of CAS No 879580-58-2 extend beyond traditional small-molecule drug development into areas such as probe compounds for biochemical assays and scaffolds for peptidomimetics. The ability to fine-tune its structure allows chemists to tailor its interactions with biological targets while maintaining favorable pharmacological attributes such as bioavailability and selectivity.

Future directions may involve exploring the compound’s behavior in preclinical models to validate its therapeutic potential further. Collaborative efforts between synthetic chemists and biologists will be instrumental in elucidating mechanisms of action and optimizing formulations for clinical translation.

In summary,CAS No 879580-58-2 exemplifies how structurally complex molecules derived from combinatorial chemistry can serve as valuable starting points for drug discovery programs aimed at addressing unmet medical needs across multiple therapeutic domains.